Cas no 62155-28-6 (2-Hexynamide)

2-Hexynamide structure
2-Hexynamide structure
Product Name:2-Hexynamide
CAS No:62155-28-6
MF:C6H9NO
MW:111.141761541367
CID:456127
PubChem ID:54247939
Update Time:2025-04-19

2-Hexynamide Chemical and Physical Properties

Names and Identifiers

    • 2-Hexynamide
    • hex-2-ynamide
    • SCHEMBL1258131
    • 62155-28-6
    • AKOS006365853
    • DTXSID60710037
    • Inchi: 1S/C6H9NO/c1-2-3-4-5-6(7)8/h2-3H2,1H3,(H2,7,8)
    • InChI Key: SAYXEQMGJCIVHG-UHFFFAOYSA-N
    • SMILES: O=C(C#CCCC)N

Computed Properties

  • Exact Mass: 111.06847
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
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